Opelconazole

• IUPAC Name: 4-[4-[4-[[(3R,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]-3-methylphenyl]piperazin-1-yl]-N-(4-fluorophenyl)benzamide
• InChI: InChI=1S/C38H37F3N6O3/c1-26-18-33(46-16-14-45(15-17-46)32-9-2-28(3-10-32)37(48)44-31-7-4-29(39)5-8-31)11-13-36(26)49-21-27-20-38(50-22-27,23-47-25-42-24-43-47)34-12-6-30(40)19-35(34)41/h2-13,18-19,24-25,27H,14-17,20-23H2,1H3,(H,44,48)/t27-,38+/m1/s1
• InChI Key: OSAMZQJKSCAOHA-CWRQMEKBSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CCN(CC2)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)F)OCC5CC(OC5)(CN6C=NC=N6)C7=C(C=C(C=C7)F)F
• Isomeric SMILES: CC1=C(C=CC(=C1)N2CCN(CC2)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)F)OC[C@H]5C[C@](OC5)(CN6C=NC=N6)C7=C(C=C(C=C7)F)F
• Molecular Formula: C38H37F3N6O3
• Molecular Weight: 682.7 g/mol
• CAS RN: 1931946-73-4

Description

It is designed to treat pulmonary infections caused by fungi, particularly Aspergillus species . The compound is currently in Phase III and Phase II clinical trials .

Preparation Methods

Opelconazole is synthesized through a series of chemical reactions involving various reagents and conditions. The synthetic route typically involves the formation of a triazole ring, which is a key structural component of the compound . The industrial production methods focus on optimizing the yield and purity of the final product while minimizing the production costs and environmental impact .

Chemical Reactions Analysis

Opelconazole undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions . The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Opelconazole has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound to study the synthesis and reactivity of triazole derivatives.

Biology: It is used to investigate the mechanisms of fungal infections and the development of antifungal resistance.

Medicine: It is being developed as a treatment for pulmonary fungal infections, particularly those caused by Aspergillus species.

Mechanism of Action

Opelconazole exerts its antifungal effects by inhibiting the enzyme 14-α-demethylase, which is involved in the biosynthesis of ergosterol, an essential component of fungal cell membranes . By inhibiting this enzyme, this compound disrupts the integrity of the fungal cell membrane, leading to cell death . The molecular targets and pathways involved in this process include the ergosterol biosynthesis pathway and various signaling pathways that regulate cell membrane integrity .

Comparison with Similar Compounds

Opelconazole is unique among antifungal agents due to its inhalation delivery method, which allows for high concentrations of the drug to be delivered directly to the lungs with minimal systemic absorption . This reduces the potential for systemic side effects and drug-drug interactions . Similar compounds include other triazole antifungals such as voriconazole, posaconazole, and isavuconazole . these compounds are typically administered orally or intravenously, which can lead to higher systemic exposure and a greater risk of side effects .